molecular formula C25H22N4O2S B2536559 4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine CAS No. 1207030-61-2

4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine

Cat. No. B2536559
CAS RN: 1207030-61-2
M. Wt: 442.54
InChI Key: SEJYARDIJMVNNK-UHFFFAOYSA-N
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Description

4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C25H22N4O2S and its molecular weight is 442.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research into pyrazole and 1,2,4-triazole derivatives, including compounds similar to the one , has demonstrated their strategic importance in modern medicine and pharmacy due to their chemical modifiability and pharmacological potential. These compounds are studied for their ability to interact with various biological targets, suggesting potential applications in drug discovery and development. For example, Fedotov et al. (2022) explored the synthesis and properties of certain pyrazol-3-yl-triazolo-thiadiazoles, highlighting their antifungal activity potential through molecular docking studies (Fedotov, Hotsulia, & Panasenko, 2022).

Antidiabetic Activity

Vaddiraju et al. (2022) synthesized novel pyrazole-based heterocycles attached to sugar moieties, demonstrating moderate antidiabetic activity in some of the compounds. This research points to the potential of structurally complex pyrazoles in the treatment of diabetes, indicating a broader scope of therapeutic applications for compounds with similar structures (Vaddiraju, Ajitha, Rajnarayana, & Godela, 2022).

Antioxidant and Anti-inflammatory Properties

The study of pyrazolo[3,4-b]pyridin-3-amines for their anti-Alzheimer and anti-COX2 activities suggests that compounds with pyrazole cores can exhibit significant biological activities, including potential therapeutic applications for neurodegenerative diseases and inflammation. Such studies underscore the versatility of pyrazole derivatives in medicinal chemistry (Attaby, Fattah, Shaif, & Elsayed, 2009).

Anticancer Activity

Research into thiazole compounds with anticancer activity against breast cancer cells MCF7 by Sonar et al. (2020) demonstrates the potential of heterocyclic compounds in oncology. This study, along with others, provides a foundation for exploring the anticancer potential of related pyrazole derivatives, suggesting that compounds like the one could have applications in cancer research (Sonar, Pardeshi, Dokhe, Kharat, Zine, Kótai, Pawar, & Thore, 2020).

properties

IUPAC Name

2-(4-methoxyphenyl)-5-methyl-4-[[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-1,3-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N4O2S/c1-16-6-4-5-7-20(16)21-14-23-25(26-12-13-29(23)28-21)32-15-22-17(2)31-24(27-22)18-8-10-19(30-3)11-9-18/h4-14H,15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SEJYARDIJMVNNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2=NN3C=CN=C(C3=C2)SCC4=C(OC(=N4)C5=CC=C(C=C5)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine

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